1-[4-(phenylsulfonyl)phenyl]-1H-imidazole

• IUPAC Name: 1-[4-(benzenesulfonyl)phenyl]imidazole
• InChI: InChI=1S/C15H12N2O2S/c18-20(19,14-4-2-1-3-5-14)15-8-6-13(7-9-15)17-11-10-16-12-17/h1-12H
• InChI Key: TXALHGZUHPQDMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)N3C=CN=C3
• Molecular Formula: C15H12N2O2S
• Molecular Weight: 284.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 1-[4-(phenylsulfonyl)phenyl]-1H-imidazole often involves multi-component condensation reactions, utilizing catalysts to enhance the efficiency and yield of the reaction. For instance, disulfonic acid imidazolium chloroaluminate has been applied as an acidic and heterogeneous catalyst for the green, simple, and efficient synthesis of related pyrazole derivatives under solvent-free conditions (Moosavi-Zare et al., 2013). These methodologies highlight the versatility and adaptability of imidazole-based compound synthesis.

Molecular Structure Analysis

The molecular structure of related compounds has been determined using techniques such as X-ray crystallography. For example, the crystal structure of tetrazole derivatives has been analyzed, revealing the arrangement of the molecular framework and providing insights into the spatial arrangement and potential intermolecular interactions (Al-Hourani et al., 2020). Such studies are crucial for understanding the molecular basis of the compound's chemical behavior and reactivity.

Chemical Reactions and Properties

Compounds like 1-[4-(phenylsulfonyl)phenyl]-1H-imidazole exhibit a range of chemical reactions, influenced by their functional groups and molecular structure. The presence of the imidazole ring and the phenylsulfonyl group can affect the compound’s reactivity, enabling it to undergo various chemical transformations. For example, the synthesis of 4-aryl-5-(4-(methylsulfonyl)phenyl)-2-alkylthio and -2-alkylsulfonyl-1H-imidazole derivatives demonstrated the versatility of these compounds in cyclooxygenase inhibition (Assadieskandar et al., 2013), showcasing their potential in medicinal chemistry.

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and stability, are determined by their molecular structure. These properties are essential for understanding the compound's behavior in different environments and for its application in various fields. The detailed analysis of physical properties is crucial for developing applications for these compounds in materials science, pharmaceuticals, and other areas.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity with other chemical species, and stability under various conditions, are influenced by the structural features of 1-[4-(phenylsulfonyl)phenyl]-1H-imidazole. Studies focusing on the reactivity and interactions of similar compounds provide valuable information for predicting the behavior of 1-[4-(phenylsulfonyl)phenyl]-1H-imidazole in chemical reactions and potential applications (Ilkin et al., 2022).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Phenylsulfonyl compounds can pose certain hazards. For example, 1-phenylsulfonyl-1H-pyrrole is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation.